Cas no 155189-57-4 (2-Butanone,4-methoxy-3-methyl-, (R)- (9CI))

• Product Name: 2-Butanone,4-methoxy-3-methyl-, (R)- (9CI)
• CAS No: 155189-57-4
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 106888
• PubChem ID: 14063316
• Update Time: 2025-04-18

2-Butanone,4-methoxy-3-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-methoxy-3-methyl-, (R)- (9CI)
• 2-Butanone, 4-methoxy-3-methyl-, (R)- (9CI)
• (3R)-4-METHOXY-3-METHYLBUTAN-2-ONE
• 155189-57-4
• SCHEMBL15826906

• Inchi： 1S/C6H12O2/c1-5(4-8-3)6(2)7/h5H,4H2,1-3H3/t5-/m1/s1
• InChI Key： QFHUGPZHHLXOBK-RXMQYKEDSA-N
• SMILES： O(C)C[C@H](C(C)=O)C

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3